Cas no 1353957-60-4 (3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353957-60-4
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 2156878
• Update Time: 2025-06-24

3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 3-((cyclopropyl(2-hydroxyethyl)amino)methyl)piperidine-1-carboxylate
• AM92834
• 3-{[Cyclopropyl-(2-hydroxyethyl)amino]methyl}piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C19H28N2O3/c22-12-11-20(18-8-9-18)13-17-7-4-10-21(14-17)19(23)24-15-16-5-2-1-3-6-16/h1-3,5-6,17-18,22H,4,7-15H2
• InChI Key： BPQJTIPCXNFZPS-UHFFFAOYSA-N
• SMILES： OCCN(CC1CN(C(=O)OCC2C=CC=CC=2)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 394
• Topological Polar Surface Area: 53

Additional information on 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Introduction to 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353957-60-4)

3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353957-60-4, represents a unique structural motif that combines a piperidine ring with a cyclopropyl substituent, making it a promising candidate for further exploration in medicinal chemistry. The presence of both hydroxyl and amine functional groups within its molecular framework suggests potential biological activity, particularly in the context of drug design and synthesis.

The benzyl ester moiety in the compound's name, 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, not only contributes to its complex chemical profile but also opens up avenues for further chemical modifications. This ester group can be hydrolyzed under appropriate conditions to yield the corresponding carboxylic acid, which may be utilized in the synthesis of more elaborate derivatives. Such modifications are crucial in pharmaceutical research, as they allow chemists to fine-tune the properties of a compound, enhancing its pharmacological efficacy and reducing potential side effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of piperidine derivatives. Piperidine scaffolds are well-known for their ability to enhance drug bioavailability and metabolic stability, making them attractive for use in drug design. The cyclopropyl group, a key feature of this compound, has been shown to improve binding affinity and selectivity when incorporated into drug molecules. This structural element can interact favorably with biological targets, potentially leading to more effective treatments for various diseases.

The hydroxyl and amine groups present in 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester also contribute to its versatility as a building block in medicinal chemistry. These functional groups can participate in hydrogen bonding interactions, which are critical for the binding of drugs to their biological targets. Additionally, they can undergo various chemical reactions, such as nucleophilic substitution or condensation reactions, allowing for the synthesis of diverse derivatives with tailored properties.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of drug candidates. The combination of a piperidine ring, a cyclopropyl substituent, and functional groups like hydroxyl and amine moieties makes 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester a compelling subject for further investigation. Researchers are exploring its potential as a precursor for the development of new drugs targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases.

The benzyl ester group in this compound also plays a role in its solubility and stability properties. Ester groups are often used in pharmaceutical formulations to improve solubility and bioavailability of active ingredients. By incorporating this group into the molecular structure, chemists can enhance the pharmacokinetic properties of the compound, making it more suitable for therapeutic applications. Furthermore, the benzyl group can be easily removed or modified through various chemical reactions, providing flexibility in drug development processes.

In conclusion, 3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353957-60-4) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further exploration in drug design and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.